Cas no 175205-44-4 (6-Chloro-2-methylthiochroman-4-one 1,1-dioxide)

• Product Name: 6-Chloro-2-methylthiochroman-4-one 1,1-dioxide
• CAS No: 175205-44-4
• MF: C₁₀H₉ClO₃S
• MW: 244.694660902023
• CID: 133904
• PubChem ID: 2739096
• Update Time: 2025-04-19

6-Chloro-2-methylthiochroman-4-one 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-methylthiochroman-4-one 1,1-dioxide
• 4H-1-Benzothiopyran-4-one,6-chloro-2,3-dihydro-2-methyl-, 1,1-dioxide
• 6-chloro-2-methyl-1,1-dioxo-2,3-dihydrothiochromen-4-one
• 6-CHLORO-2-METHYL-1,2,3,4-TETRAHYDRO-1LAMBDA~6~-BENZOTHIINE-1,1,4-TRIONE
• HMS562F17
• 6-CHLORO-2-METHYL-1,2,3,4-TETRAHYDRO-1LAMBDA6-BENZOTHIINE-1,1,4-TRIONE
• 6-Chloro-2-methyl(thiochromanone)-1,1-dioxide, 98%
• DTXSID40372293
• SR-01000637811-1
• 4H-1-Benzothiopyran-4-one,6-chloro-2,3-dihydro-2-methyl-,1,1-dioxide
• CCG-48255
• Maybridge1_007343
• 175205-44-4
• 6-Chloro-2-methyl-2,3-dihydro-1-benzothiopyran-1,1,4-trione
• 6-chloro-2-methyl-3,4-dihydro-2H-1-benzothiopyran-1,1,4-trione
• FT-0621036
• AKOS009158241
• 6-chloro-2-methyl-3,4-dihydro-2H-1lambda-benzothiopyran-1,1,4-trione

• Inchi： 1S/C10H9ClO3S/c1-6-4-9(12)8-5-7(11)2-3-10(8)15(6,13)14/h2-3,5-6H,4H2,1H3
• InChI Key： XYDOFTXQCQDRSV-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(CC(C)S2(=O)=O)=O

Computed Properties

• Exact Mass: 243.99600
• Monoisotopic Mass: 243.9960930g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.7
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 134-136°C
• PSA: 59.59000
• LogP: 3.16940
• Solubility: Not determined

6-Chloro-2-methylthiochroman-4-one 1,1-dioxide Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38